1-(1-Butylcyclopropyl)ethan-1-amine

• Molecular Formula: C9H19N
• Molecular Weight: 141.25 g/mol
• IUPAC Name: 1-(1-butylcyclopropyl)ethanamine
• InChI: InChI=1S/C9H19N/c1-3-4-5-9(6-7-9)8(2)10/h8H,3-7,10H2,1-2H3
• InChI Key: ZFYOZBKANWHTBN-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1(CC1)C(C)N

Description

1-(1-Butylcyclopropyl)ethan-1-amine is a cyclopropane-containing primary amine with the molecular formula C₉H₁₇N and a molecular weight of 155.28 g/mol. The compound features a butyl group attached to the cyclopropane ring, which confers steric bulk and increased lipophilicity compared to smaller substituents. Cyclopropane rings are known for their angle strain, which can influence reactivity and molecular interactions .

Comparison with Similar Compounds

Structural Features

The following table highlights key structural differences between 1-(1-Butylcyclopropyl)ethan-1-amine and related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents on Cyclopropane/Amine Group	Notable Features
1-(1-Butylcyclopropyl)ethan-1-amine	C₉H₁₇N	155.28	Butyl group on cyclopropane	High lipophilicity, steric bulk
1-[2-(3-Bromo-4-fluorophenyl)cyclopropyl]ethan-1-amine	C₁₁H₁₃BrFN	258.13	3-Bromo-4-fluorophenyl on cyclopropane	Halogenated aromatic ring; potential reactivity
1-Cyclopropyl-2-(2-methylphenyl)ethanamine	C₁₂H₁₇N	175.27	2-Methylphenyl and cyclopropyl groups	Aromatic substituent; chiral center
1-(Naphthalen-1-yl)ethan-1-amine (NEA)	C₁₂H₁₃N	171.24	Naphthyl group	Used in enantioselective transport studies
1-(3,5-Difluorophenyl)ethan-1-amine hydrochloride	C₈H₁₀ClF₂N	193.63	3,5-Difluorophenyl group	Polar substituents; hydrochloride salt

Key Observations:

• Substituent Effects : The butyl group in the target compound enhances lipophilicity compared to halogenated or aromatic substituents (e.g., bromofluorophenyl in or naphthyl in ). This may reduce aqueous solubility but improve membrane permeability.

Physicochemical Properties

• Lipophilicity : The butyl group likely increases logP compared to compounds with smaller alkyl or polar substituents (e.g., difluorophenyl in ).
• Stability : Cyclopropane rings are strain-rich, but the butyl group may sterically stabilize the compound against ring-opening reactions relative to unsubstituted cyclopropanes .
• Solubility: Halogenated derivatives (e.g., ) may exhibit lower solubility in organic solvents due to increased molecular weight and polarity, whereas the target compound’s non-polar butyl group favors solubility in hydrophobic environments.